Cas no 16121-01-0 (2H-1-Benzopyran,3,4,5,6,7,8-hexahydro-4-methyl-)
16121-01-0 structure
Product name:2H-1-Benzopyran,3,4,5,6,7,8-hexahydro-4-methyl-
2H-1-Benzopyran,3,4,5,6,7,8-hexahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran,3,4,5,6,7,8-hexahydro-4-methyl-
- 4-methyl-3,4,5,6,7,8-hexahydro-2H-chromene
- AC1L6H98
- AC1Q6Z9P
- AG-J-07079
- AR-1G3448
- CTK4D0770
- NSC106091
- DTXSID90295887
- NSC-106091
- 16121-01-0
-
- Inchi： InChI=1S/C10H16O/c1-8-6-7-11-10-5-3-2-4-9(8)10/h8H,2-7H2,1H3
- InChI Key： UBUSSJKWRLWFOA-UHFFFAOYSA-N
- SMILES： CC1CCOC2CCCCC1=2
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 2.2
Experimental Properties
- Density: 0.97
- Boiling Point: 234.6°C at 760 mmHg
- Flash Point: 88.9°C
- Refractive Index: 1.492
- PSA: 9.23
- LogP: 2.87090
2H-1-Benzopyran,3,4,5,6,7,8-hexahydro-4-methyl- Related Literature
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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